N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C23H19N3O4S/c27-22(13-30-19-11-10-16-6-4-5-7-17(16)12-19)24-23-20-14-31(28,29)15-21(20)25-26(23)18-8-2-1-3-9-18/h1-12H,13-15H2,(H,24,27)
• InChI Key: IJUZKYRNRVWDFA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC=CC=C3)NC(=O)COC4=CC5=CC=CC=C5C=C4
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol

Description

N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(naphthalen-2-yloxy)acetamide is a useful research compound. Its molecular formula is C23H19N3O4S and its molecular weight is 433.48. The purity is usually 95%.
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Scientific Research Applications

Computational and Pharmacological Evaluation

Research has explored the computational and pharmacological potential of novel heterocyclic derivatives, including structures related to the query compound, for various biological activities. Docking studies targeting proteins such as epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2) demonstrated the potential of these compounds for tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, reflecting the broad scientific interest in these molecules for therapeutic applications (Faheem, 2018).

Structural Analysis and Interactions

Another study provided detailed structural analysis and insights into the interactions of a compound structurally similar to the query. This included hydrogen bonding, stacking, and halogen bonding, highlighting the importance of noncovalent interactions in stabilizing molecular structures, which is crucial for designing molecules with desired properties and activities (Gouda et al., 2022).

Synthesis and Biological Activity

The synthesis and evaluation of biological activities of naphthalene derivatives have also been a significant area of research. These studies focus on the development of novel compounds with potential anti-HIV, antibacterial, and anti-inflammatory properties, demonstrating the versatility of these molecules in scientific research applications (Hamad et al., 2010).

Coordination Complexes and Antioxidant Activity

Research into coordination complexes of pyrazole-acetamide derivatives revealed their potential for forming supramolecular architectures via hydrogen bonding. These structures have been investigated for their antioxidant activities, suggesting applications in materials science and medicinal chemistry (Chkirate et al., 2019).